Cas no 1804436-01-8 (4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804436-01-8
• MF: C₉H₆F₃IN₂O₂
• MW: 358.055824756622
• CID: 4831958
• Update Time: 2025-06-11

4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6F3IN2O2/c1-16-7-6(13)4-5(2-3-14)15-8(7)17-9(10,11)12/h4H,2H2,1H3
• InChI Key： ACMRXKCPJLWCBD-UHFFFAOYSA-N
• SMILES： IC1=CC(CC#N)=NC(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1

Additional information on 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview

4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile is a highly specialized organic compound with the CAS number 1804436-01-8. This compound belongs to the class of pyridine derivatives, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. The structure of this compound is characterized by a pyridine ring substituted with an iodo group at position 4, a methoxy group at position 3, a trifluoromethoxy group at position 2, and an acetonitrile group at position 6. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile involves a series of carefully designed multi-step reactions. The starting material is typically a pyridine derivative with appropriate substituents, which undergoes substitution, oxidation, or coupling reactions to introduce the desired groups. The presence of electron-withdrawing groups like the trifluoromethoxy and acetonitrile groups enhances the reactivity of the molecule in certain reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and reduce costs, making this compound more accessible for research and industrial applications.

In terms of applications, 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile has shown promise in drug discovery programs targeting various diseases. The iodo group at position 4 is particularly interesting due to its potential for bioisosteric replacement or further functionalization. Researchers have explored its activity against cancer cells, where the trifluoromethoxy group has been shown to enhance the compound's ability to inhibit specific kinases involved in cell proliferation. Additionally, the methoxy group at position 3 contributes to the molecule's solubility and bioavailability, making it a favorable candidate for pharmacokinetic studies.

The electronic properties of this compound also make it suitable for applications in materials science. The pyridine ring serves as a rigid platform for attaching functional groups, enabling its use in the development of advanced materials such as sensors or organic semiconductors. Recent advancements in computational chemistry have allowed researchers to predict the electronic behavior of this compound under different conditions, providing valuable insights into its potential uses in electronic devices.

In conclusion, 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile is a versatile compound with a wide range of potential applications in drug discovery and materials science. Its unique structure and substituents make it an attractive target for further research and development. As new studies continue to uncover its properties and capabilities, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.